BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 5-(2-
Bromo-benzyl)-2H-tetrazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-(2-Bromo-benzyl)-2H-tetrazole

Cat. No.: B070169

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(2-Bromo-benzyl)-2H-tetrazole. Adherence to
these procedures is vital for ensuring laboratory safety and proper experimental conduct.

Chemical Identifier:

Compound Name 5-(2-Bromo-benzyl)-2H-tetrazole
CAS Number 193813-85-3

Molecular Formula C8H7BrN4

Molecular Weight 239.07 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 5-(2-Bromo-benzyl)-2H-tetrazole is not readily
available, data from structurally similar compounds, such as other brominated benzyl and
tetrazole derivatives, indicate that this compound should be handled with care. The primary
hazards are expected to be skin and eye irritation, and potential toxicity if inhaled or ingested.
The following PPE is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Standard
) Chemical safety goggles or a )
Eye Protection ) EN166 or equivalent
face shield.

_ Chemical-resistant gloves
Hand Protection o EN374
(e.g., nitrile rubber).

A lab coat or chemical-
Skin and Body resistant apron. Closed-toe N/A

shoes are required.

Use in a well-ventilated area or
under a chemical fume hood. If
) ventilation is inadequate, use a
Respiratory N/A
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Operational Plan: Handling and Storage

Handling:

o Engineering Controls: Always handle 5-(2-Bromo-benzyl)-2H-tetrazole in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation of dust or
vapors.[1][2] Eyewash stations and safety showers must be readily accessible.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound.[1] Do not eat, drink, or smoke in the laboratory.

» Spill Management: In case of a spill, avoid dust formation.[2] Evacuate personnel from the
immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with
an inert material (e.g., vermiculite, sand) and collect it in a sealed container for disposal.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
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» Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,

amines, and metals.[1]

e The storage area should be secured and accessible only to authorized personnel.[2]

Emergency First-Aid Procedures

Immediate medical attention is required for all routes of exposure.[1]

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2]

Disposal Plan

All waste containing 5-(2-Bromo-benzyl)-2H-tetrazole must be treated as hazardous waste.

o Waste Collection: Collect waste material in a clearly labeled, sealed container.
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» Disposal Route: Dispose of the contents and container at an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][2] Do not allow the chemical to
enter drains or the environment.[2]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical laboratory workflow for handling 5-(2-Bromo-
benzyl)-2H-tetrazole, incorporating critical safety checkpoints.
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Figure 1. Standard laboratory workflow for handling 5-(2-Bromo-benzyl)-2H-tetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-2-bromo-benzyl-2h-tetrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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